Cas no 2138272-70-3 (methyl 5-fluoro-2-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate)

• Product Name: methyl 5-fluoro-2-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate
• CAS No: 2138272-70-3
• MF: C₁₃H₁₁FN₂O₃
• MW: 262.236446619034
• CID: 5772161
• PubChem ID: 165454218
• Update Time: 2025-06-10

methyl 5-fluoro-2-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-724849
• 2138272-70-3
• methyl 5-fluoro-2-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate

• Inchi： 1S/C13H11FN2O3/c1-19-13(18)12-4-10(14)3-2-9(12)5-16-6-11(7-17)15-8-16/h2-4,6-8H,5H2,1H3
• InChI Key： RJWYCBUAXZURBG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)OC)C=1)CN1C=NC(C=O)=C1

Computed Properties

• Exact Mass: 262.07537038g/mol
• Monoisotopic Mass: 262.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 5-fluoro-2-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate

Comprehensive Overview of Methyl 5-Fluoro-2-[(4-Formyl-1H-Imidazol-1-yl)Methyl]Benzoate (CAS No. 2138272-70-3)

The compound methyl 5-fluoro-2-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate (CAS No. 2138272-70-3) is a fluorinated benzoate derivative with a unique imidazole-based structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both fluoro and formyl functional groups enhances its reactivity, making it a valuable building block for synthesizing more complex molecules. Researchers are particularly interested in its applications in drug discovery, where fluorinated compounds often exhibit improved metabolic stability and bioavailability.

In recent years, the demand for fluorinated organic compounds has surged, driven by their widespread use in medicinal chemistry. The 5-fluoro substitution in this compound is a key feature, as fluorine atoms are known to modulate the physicochemical properties of molecules, including lipophilicity and hydrogen bonding capacity. The imidazole ring, a common motif in bioactive molecules, further expands the utility of this compound. Its CAS number 2138272-70-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of methyl 5-fluoro-2-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate involves multi-step organic reactions, often starting from commercially available precursors. The formyl group on the imidazole ring provides a reactive site for further derivatization, enabling the creation of diverse chemical libraries. This adaptability aligns with the growing trend of fragment-based drug design, where small molecules like this serve as critical scaffolds for developing targeted therapies.

From an industrial perspective, the compound's stability under standard storage conditions makes it a practical choice for large-scale applications. Its methyl ester moiety offers additional flexibility for hydrolysis or transesterification, catering to the needs of synthetic chemists. As the pharmaceutical industry increasingly focuses on personalized medicine, intermediates like CAS 2138272-70-3 play a pivotal role in creating tailored therapeutic agents.

Environmental and regulatory considerations are also paramount when working with such compounds. While methyl 5-fluoro-2-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate is not classified as hazardous, proper handling protocols are essential to ensure safety. The compound's biodegradability and ecological impact are subjects of ongoing study, reflecting the broader scientific community's commitment to green chemistry principles.

In summary, methyl 5-fluoro-2-[(4-formyl-1H-imidazol-1-yl)methyl]benzoate (CAS No. 2138272-70-3) represents a promising candidate for advancing research in medicinal and agrochemical fields. Its structural features, combined with its synthetic versatility, position it as a valuable tool for scientists exploring new frontiers in molecular design. As interest in fluorinated compounds and heterocyclic chemistry continues to grow, this compound is likely to remain a focal point of innovative research.